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Compound of Interest

Compound Name: Dihydroergotamine

Cat. No.: B1670595 Get Quote

Essential Safety and Handling Guide for
Dihydroergotamine
This guide provides crucial safety, handling, and disposal protocols for Dihydroergotamine in

a laboratory setting. Adherence to these procedures is vital for minimizing exposure risk and

ensuring a safe research environment. Dihydroergotamine is classified as a hazardous

substance, with potential for reproductive toxicity, and acute toxicity through inhalation and

dermal contact.[1][2][3]

Personal Protective Equipment (PPE)
Appropriate PPE is the final barrier against exposure and must be used consistently when

handling Dihydroergotamine. The required level of protection depends on the specific

procedure being performed.
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Task Required Personal Protective Equipment

Low-Volume Handling (e.g., weighing, preparing

solutions in a ventilated enclosure)

Gloves: Two pairs of chemotherapy-rated

gloves.[4][5][6] Gown: Disposable, low-

permeability fabric gown with a solid front and

tight-fitting cuffs.[5][6] Eye Protection: Chemical

safety goggles or glasses.[7] Respiratory

Protection: N95 respirator if not handled in a

containment system.[4]

High-Volume Handling or Risk of

Aerosolization/Dusting

Gloves: Two pairs of chemotherapy-rated

gloves.[4][5][6] Gown: Disposable, low-

permeability fabric gown.[5][6] Eye/Face

Protection: Face shield in addition to chemical

safety goggles.[4] Respiratory Protection: A

chemical cartridge-type respirator may be

required for large spills or significant aerosol

generation.[8]

Waste Disposal

Gloves: Two pairs of disposable gloves.[5]

Gown: Protective gown.[5] Eye Protection: Face

protection should be worn if there is a risk of

splashing.[5]

Hazard and Exposure Data
While specific occupational exposure limits (OELs) from bodies like OSHA, NIOSH, or ACGIH

have not been established, the inherent toxicity of Dihydroergotamine necessitates stringent

handling controls.[9]
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Hazard Classification & Toxicity Data

GHS Classification

Acute Toxicity, Dermal (Category 4)[1] Acute

Toxicity, Inhalation (Category 4)[1] Reproductive

Toxicity (Category 1B)[2][3]

Signal Word Danger[2][3]

Hazard Statements

H312: Harmful in contact with skin.[1]

H331/H332: Toxic or harmful if inhaled.[1][3]

H360: May damage fertility or the unborn child.

[2][3]

Acute Toxicity Estimates (ATE)
Oral (Rat LD50): > 2 g/kg[2] Dermal (ATE US):

1100 mg/kg body weight[2]

Operational and Disposal Plan
This section provides procedural guidance for the safe handling, storage, spill response, and

disposal of Dihydroergotamine.

Handling and Storage Protocol
Preparation:

Designate a specific area for handling Dihydroergotamine, preferably within a chemical

fume hood or other ventilated enclosure.[10]

Ensure all necessary PPE is available and inspected before use.

Verify that an eye-wash station and safety shower are accessible.[10]

Handling:

Always wear the appropriate PPE as detailed in the table above.[9]

Handle the substance in a manner that avoids dust formation and aerosolization.[1][7][9]

Do not eat, drink, or smoke in the designated handling area.[2][9]
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Wash hands thoroughly with soap and water before donning gloves and after they are

removed.[1][6]

Avoid all direct contact with skin, eyes, and clothing.[2][9]

Storage:

Store Dihydroergotamine in its original, tightly closed container.[9]

Keep in a dry, well-ventilated, and secure location, away from incompatible materials such as

strong acids and oxidizers.[1][9]

Protect from light and heat.[9][11]

Spill Management Protocol
In the event of a spill, immediate and safe cleanup is critical to prevent exposure and

environmental contamination.

Evacuate & Ventilate: Evacuate non-essential personnel from the area. Ensure the area is

well-ventilated.[2]

Don PPE: Wear appropriate PPE, including respiratory protection, double gloves, a

protective gown, and eye/face protection.[2][9]

Contain Spill: Prevent further leakage or dispersal of the material. Do not let the product

enter drains or waterways.[2][9]

Clean-Up: For solid spills, carefully sweep or use appropriate tools to place the material into

a suitable, labeled waste disposal container.[7][9] Avoid actions that generate dust.

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all cleanup materials and contaminated PPE as hazardous waste.

Waste Disposal Protocol
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Segregation: All Dihydroergotamine waste, including empty containers, contaminated PPE,

and cleanup materials, must be treated as hazardous waste. Empty containers can retain

product residue and remain hazardous.[2]

Containment: Place all waste into clearly labeled, sealed, and suitable containers for

hazardous materials.[7][9]

Disposal: Dispose of the waste through an approved waste disposal plant.[9] Adhere strictly

to all local, state, and federal regulations for hazardous waste management.[5]
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Caption: Workflow for the safe handling of Dihydroergotamine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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